Cas no 6745-19-3 (D-Alanine,L-alanyl-L-alanyl-)
D-Alanine,L-alanyl-L-alanyl- structure
Product Name:D-Alanine,L-alanyl-L-alanyl-
CAS No:6745-19-3
MF:C9H17N3O4
MW:231.248982191086
CID:502935
PubChem ID:111104
Update Time:2025-04-19
D-Alanine,L-alanyl-L-alanyl- Chemical and Physical Properties
Names and Identifiers
-
- D-Alanine,L-alanyl-L-alanyl-
- H-ALA-ALA-D-ALA-OH
- L-Ala-L-Ala-D-Ala
- L-ALANYL-ALANYL-D-ALANINE
- (2R)-2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]propanoyl]amino]propanoic acid
- CHEMBL189476
- (R)-2-((S)-2-((S)-2-aminopropanamido)propanamido)propanoic acid
- 6745-19-3
- BDBM50169135
- (R)-2-[(S)-2-((S)-2-Amino-propionylamino)-propionylamino]-propionic acid
-
- Inchi: 1S/C9H17N3O4/c1-4(10)7(13)11-5(2)8(14)12-6(3)9(15)16/h4-6H,10H2,1-3H3,(H,11,13)(H,12,14)(H,15,16)/t4-,5-,6+/m0/s1
- InChI Key: BYXHQQCXAJARLQ-HCWXCVPCSA-N
- SMILES: O=C([C@H](C)NC([C@H](C)N)=O)N[C@@H](C(=O)O)C
Computed Properties
- Exact Mass: 231.12200
- Monoisotopic Mass: 231.122
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _4.7
- Topological Polar Surface Area: 122A^2
Experimental Properties
- Density: 1.227
- Boiling Point: 566.5 °C at 760 mmHg
- Flash Point: 296.4 °C
- PSA: 121.52000
- LogP: -0.09030
D-Alanine,L-alanyl-L-alanyl- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
6745-19-3 (D-Alanine,L-alanyl-L-alanyl-) Related Products
- 923-16-0(D-Alanyl-D-Alanine)
- 1188-01-8(DL-Alanyl-glycine)
- 2392-61-2(L-Alanyl-L-alanine)
- 1115-78-2(H-D-Ala-Ala-OH)
- 1948-31-8(L-Alanyl-L-alanine)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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